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Compound of Interest

Compound Name: BIBF0775

Cat. No.: B1666966 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of BIBF0775, a substance identified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[1] Adherence to these guidelines is crucial for minimizing risks and

maintaining a safe research environment.

Hazard and Safety Information
BIBF0775 presents several hazards that necessitate careful handling and disposal.

Understanding these risks is the first step in ensuring safe laboratory practices.
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Hazard Statement GHS Classification Precautionary Measures

H302: Harmful if swallowed.
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

H410: Very toxic to aquatic life

with long lasting effects.

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment. P391: Collect

spillage.

Source: DC Chemicals Safety Data Sheet[1]

Personal Protective Equipment (PPE)
When handling BIBF0775, especially during disposal, the use of appropriate personal

protective equipment is mandatory to prevent exposure.

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used, particularly in areas without

adequate exhaust ventilation.

An accessible safety shower and eye wash station should also be available.[1]

Step-by-Step Disposal Procedure
The primary directive for the disposal of BIBF0775 is to entrust it to an approved waste

disposal plant.[1] The following steps outline a general procedure leading to this final disposal.
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Containment:

Ensure that all waste containing BIBF0775, whether in solid or solution form, is collected

in a designated, properly labeled, and tightly sealed container.

Avoid mixing with incompatible materials such as strong acids/alkalis or strong

oxidizing/reducing agents.[1]

Spill Management:

In the event of a spill, prevent further leakage and keep the substance away from drains or

water courses.[1]

For liquid spills, absorb with a finely-powdered, liquid-binding material like diatomite or

universal binders.[1]

For solid spills, carefully collect the material, avoiding dust formation.[1]

Collect all spillage and place it in the designated waste container.[1]

Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

Waste Storage:

Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

The recommended storage temperatures for the compound are -20°C for powder and

-80°C for solutions. While waste may not require such stringent conditions, it should be

stored safely pending disposal.[1]

Final Disposal:

Arrange for the collection of the waste container by a licensed and approved waste

disposal company.

Do not attempt to dispose of BIBF0775 down the drain or in regular trash, as it is very

toxic to aquatic life.[1]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BIBF0775.
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Caption: Logical workflow for the safe disposal of BIBF0775.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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